Cas no 501096-37-3 (1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-)

1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)- structure
501096-37-3 structure
Product Name:1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-
CAS No:501096-37-3
MF:C14H23NO4
MW:269.33672451973
CID:1558381
Update Time:2024-08-24

1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, bis(1,1-dimethylethyl)ester, (2S)-
    • 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, 1,2-bis(1,1-dimethylethyl) ester, (2S)-
    • Inchi: 1S/C14H23NO4/c1-13(2,3)18-11(16)10-8-7-9-15(10)12(17)19-14(4,5)6/h7,9-10H,8H2,1-6H3/t10-/m0/s1
    • InChI Key: JTVVEDNAXIRUNL-JTQLQIEISA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C=CC[C@H]1C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 269.16279

Experimental Properties

  • Density: 1.088±0.06 g/cm3(Predicted)
  • Boiling Point: 337.1±42.0 °C(Predicted)
  • PSA: 55.84
  • pka: -2.65±0.40(Predicted)
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